Cas no 899914-07-9 (2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 899914-07-9
• MF: C₂₂H₂₁Cl₂N₃O₂S
• MW: 462.392041921616
• CID: 5840125
• PubChem ID: 22428816
• Update Time: 2025-06-08

2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• F3168-0685
• 899914-07-9
• 2-{[3-(3,4-DICHLOROPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE
• AKOS001792833
• 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C22H21Cl2N3O2S/c1-29-16-7-5-15(6-8-16)25-19(28)13-30-21-20(14-4-9-17(23)18(24)12-14)26-22(27-21)10-2-3-11-22/h4-9,12H,2-3,10-11,13H2,1H3,(H,25,28)
• InChI Key： KEMAOYIEZPSQJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC2(CCCC2)N=1)SCC(NC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 461.0731535g/mol
• Monoisotopic Mass: 461.0731535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 899914-07-9)

2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 899914-07-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a diazaspiro ring system and a sulfanyl group, which contribute to its biological activity and pharmacological properties.

The diazaspiro ring system is a key structural motif in this compound, providing it with a high degree of conformational rigidity and specific binding properties. The presence of the 3,4-dichlorophenyl and 4-methoxyphenyl substituents further enhances its selectivity and potency. These features make it an attractive candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

Recent studies have focused on the potential of 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide as a modulator of specific neurotransmitter systems. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an antagonist of the serotonin 5-HT_2C receptor. This receptor is implicated in various neurological disorders, including depression and anxiety disorders. The compound's ability to selectively bind to this receptor suggests its potential as a novel therapeutic agent for these conditions.

In addition to its neurological applications, 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits significant antiproliferative effects on various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

The safety profile of 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide is another critical aspect of its development. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 899914-07-9) represents a promising compound with potential applications in both neurological and oncological disorders. Its unique structural features and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.